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Compound of Interest

Compound Name: Methylionone

Cat. No.: B1628513

This document provides essential safety and logistical information for the proper disposal of
methylionone, a common fragrance ingredient. Adherence to these procedures is critical to
ensure personnel safety and environmental protection. Methylionone is classified as a skin
irritant and sensitizer, and it is recognized as being toxic to aquatic life with long-lasting
effects[1][2][3][4][5]. Therefore, it must be treated as hazardous waste.

Immediate Safety Protocols

Before handling methylionone for disposal, ensure that appropriate personal protective
equipment (PPE) is worn, including protective gloves and eye/face protection[2][5]. All handling
should occur in a well-ventilated area[1][5]. In case of accidental contact, follow these first-aid
measures:

« If on Skin: Wash the area thoroughly with soap and plenty of water. If skin irritation or a rash
occurs, seek medical attention. Contaminated clothing should be removed and washed
before reuse[1][2][6].

 If in Eyes: Rinse cautiously with water for at least 15 minutes, holding the eyelids open.
Consult an eye specialist[1][2][6].

« If Inhaled: Move the person to fresh air and keep them calm. Seek medical attention[1][2][6].

Step-by-Step Disposal Procedure
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The disposal of methylionone and its containers must be handled through a designated
hazardous waste management program. Do not discharge into drains, surface waters, or
groundwater[1][2][5][7].

Step 1: Waste Identification and Segregation

o Treat all unwanted methylionone, including solutions, spill cleanup materials, and
contaminated items, as hazardous waste[8].

» Store methylionone waste separately from incompatible materials. Specifically, keep it away
from strong oxidizing agents, reducing agents, acids, and bases[9].

Step 2: Waste Accumulation and Storage

» Transfer the methylionone waste into a designated, compatible container. The container
must be in good condition, with a secure, leak-proof screw cap[9][10].

e The container should be made of a material that does not react with the chemical[9].

o Store the waste container in a designated "Satellite Accumulation Area" (SAA), which must
be at or near the point of generation[9][11][12].

o Keep the waste container closed at all times, except when adding waste[3][9][11].
Step 3: Labeling

o Clearly label the waste container with the words "Hazardous Waste" and the full chemical
name, "Methylionone"[11][12]. An accurate description of the contents is crucial for safe
consolidation and disposal by safety personnel[12].

Step 4: Arranging for Disposal

» Contact your institution's Environmental Health and Safety (EHS) or Office of Clinical and
Research Safety (OCRS) to schedule a pickup for the hazardous waste[38][11].

» Do not exceed the storage limits for hazardous waste in your SAA before requesting a
pickup.
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Step 5: Handling Spills

o For small spills: Contain the spill with an inert absorbent material such as sand, silica gel, or
general-purpose binder[1][2][5][7].

o For large spills: Dike the spillage to prevent it from spreading[1][2][5][7]-

o Collect all absorbent material and contaminated debris into a suitable, closed container for
disposal as hazardous waste|[3].

Step 6: Empty Container Disposal

e An empty container that held methylionone can be disposed of as regular trash only after all
liquid has been removed, leaving as little residue as possible. Deface or remove all chemical
labels and remove the cap before disposal[8].

Quantitative Data: Hazardous Waste Storage Limits

The following table summarizes typical storage limits for hazardous waste in a laboratory's
Satellite Accumulation Area (SAA), as per institutional guidelines. Researchers should confirm
the specific limits with their own institution's EHS department.

Maximum Accumulation ) o
Waste Category - Time Limit
olume

Must be removed within 3 days

Hazardous Waste (General) 55 Gallons ) o
of reaching the limit.[11][12]
) ) o ) Must be removed within 3 days
Acutely Toxic Waste (P-List) 1 Quart (Liquid) or 1 kg (Solid) ) o
of reaching the limit.[11][12]
) ) ) May remain in the SAA for up
Partially Filled Containers N/A

to one year.[9][11]

Methylionone Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of methylionone in a laboratory setting.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://download.basf.com/p1/000000000030235803_SDS_GEN_00/en_UN/Methylionone_70_30235803_SDS_GEN_00_en_2-1.pdf
https://download.basf.com/p1/000000000030235803_SDS_GEN_SG/en_SG/Methylionone_70_30235803_SDS_GEN_SG_en_3-0.pdf
https://download.basf.com/p1/000000000030235803_SDS_GEN_GB/en_GB/Methylionone_70_30235803_SDS_GEN_GB_en_8-0.pdf
https://download.basf.com/p1/000000000030785403_SDS_GEN_US/en_US/Methylionone70_BMBcert_30785403_SDS_GEN_US_en_5-0.pdf
https://download.basf.com/p1/000000000030235803_SDS_GEN_00/en_UN/Methylionone_70_30235803_SDS_GEN_00_en_2-1.pdf
https://download.basf.com/p1/000000000030235803_SDS_GEN_SG/en_SG/Methylionone_70_30235803_SDS_GEN_SG_en_3-0.pdf
https://download.basf.com/p1/000000000030235803_SDS_GEN_GB/en_GB/Methylionone_70_30235803_SDS_GEN_GB_en_8-0.pdf
https://download.basf.com/p1/000000000030785403_SDS_GEN_US/en_US/Methylionone70_BMBcert_30785403_SDS_GEN_US_en_5-0.pdf
https://www.chemicalbook.com/msds/alpha-iso-methylionone.pdf
https://www.benchchem.com/product/b1628513?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b1628513?utm_src=pdf-body
https://www.benchchem.com/product/b1628513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Unwanted Methylionone
(Product, Spill, etc.)

Initiate Disposal

Wear Appropriate PPE

(Gloves, Eye Protection)

Identify as Hazardous Waste
(Aquatic Toxicity, Skin Sensitizer)

Contain wi

Absorbent Material

th Inert

A

No

Collect Residue into
Sealable Container

Proceed to Storage

Transfer to Compatible,
d Hazardous Waste Container

Labele

Satellite Accumulation Area (SAA)

Store in Designated

Limit OK
(Keep Closed)

Check SAA Volume Limits

(0]

(e.g., <55 gal)

Limit Reached

ontact EHS/Safety Office
for Waste Pickup

Proper Disposal by
Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Workflow for the safe handling a

nd disposal of methylionone waste.

© 2025 BenchChem. All rights reserved.

4/6 Tech Support


https://www.benchchem.com/product/b1628513?utm_src=pdf-body-img
https://www.benchchem.com/product/b1628513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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